Gst-FH.4

• Molecular Formula: C20H20N6O3S
• Molecular Weight: 424.5 g/mol
• InChI: InChI=1S/C20H20N6O3S/c1-12-18(23-25-26(12)14-7-5-6-8-15(14)27-2)19-22-20(30-24-19)21-13-9-10-16(28-3)17(11-13)29-4/h5-11H,1-4H3,(H,21,22,24)
• InChIKey: ZNBWMKXNYIXLSW-UHFFFAOYSA-N

GST-FH.4: Essential Control for AlphaScreen GST-GSH Assays

Gst-FH.4 (CAS 1358386-87-4), a member of the GST-FH compound class, is a synthetic small molecule characterized as a frequent hitter (FH) of the glutathione S-transferase (GST) and glutathione (GSH) interaction, primarily identified through AlphaScreen-based high-throughput screening campaigns [1]. It functions as a direct inhibitor of GST activity and is specifically categorized as a false-positive control agent in protein-protein interaction and enzymatic assays utilizing GST-tagged proteins [2]. Its molecular formula is C20H20N6O3S, with a molecular weight of 424.48 g/mol .

Assay Context AlphaScreen GST–GSH binding inhibition detection

Reported Activity Ranked most active among 53 frequent hitters in original screen

Control Role May support titratable false-positive control for HTS calibration

• [1] Brenke JK, Salmina ES, Ringelstetter L, Dornauer S, Kuzikov M, Rothenaigner I, Schorpp K, Giehler F, Gopalakrishnan J, Kieser A, Gul S, Tetko IV, Hadian K. Identification of Small-Molecule Frequent Hitters of Glutathione S-Transferase-Glutathione Interaction. J Biomol Screen. 2016 Jul;21(6):596-607. View Source
• [2] MedChemExpress (MCE). GST-FH.4 Product Datasheet. Catalog No. HY-160874. View Source

GST-FH.4 Differentiation: Beyond IC50 Comparison

Generic substitution of Gst-FH.4 with other GST inhibitors or frequent hitter controls is scientifically unsound due to its unique mechanism of action and quantitative assay interference profile. Unlike broad-spectrum GST inhibitors such as ethacrynic acid or GST-IN-1, which exhibit varying potencies across different GST isoforms , Gst-FH.4 is a structurally defined, false-positive hit specific to the GST/GSH AlphaScreen detection system [1]. Its inhibitory activity is characterized by an IC50 value that is orders of magnitude different from its closest analog, GST-FH.1, precluding simple interchangeability [2].

Assay Validation

GST-FH.4: Reported AlphaScreen interference control profile

Generic GST inhibitor: May lack AlphaScreen-specific false-positive validation

Mechanism

GST-FH.4: GST–GSH protein-protein interaction (PPI) inhibitor

S-Octylglutathione: GST enzyme substrate-competitive inhibitor; different molecular target

• [1] Brenke JK, Salmina ES, Ringelstetter L, Dornauer S, Kuzikov M, Rothenaigner I, Schorpp K, Giehler F, Gopalakrishnan J, Kieser A, Gul S, Tetko IV, Hadian K. Identification of Small-Molecule Frequent Hitters of Glutathione S-Transferase-Glutathione Interaction. J Biomol Screen. 2016 Jul;21(6):596-607. View Source
• [2] MedChemExpress (MCE). GST-FH.4 Product Datasheet. Catalog No. HY-160874. View Source

GST-FH.4 vs Alternative Controls: Head-to-Head

AlphaScreen GST/GSH Inhibition Quantification

In a direct comparison using an AlphaScreen-based GST/GSH interaction assay, Gst-FH.4 exhibits an inhibitory potency (IC50) that is 76-fold lower than its structural analog, GST-FH.1. The target compound shows an IC50 of 24.38 μM, whereas GST-FH.1 demonstrates a significantly more potent IC50 of 0.32 μM [1]. This substantial difference in inhibitory concentration precludes interchangeable use as frequent hitter controls and necessitates careful selection based on the desired assay window and sensitivity.

GST/GSH IC50

Head-to-head

24.38 μM

Moderate potency for titratable false-positive control

~76-fold less potent than GST-FH.1 (0.32 μM); comparable conditions

Evidence Dimension	Inhibition of GST/GSH interaction
Target Compound Data	24.38 μM
Comparator Or Baseline	GST-FH.1: 0.32 μM
Quantified Difference	76-fold lower potency (higher IC50)
Conditions	AlphaScreen-based GST/GSH interaction assay

Why This Matters

This 76-fold difference in potency defines distinct application windows; selecting the correct analog is critical for achieving a meaningful assay signal-to-background ratio.

• [1] MedChemExpress (MCE). GST-FH.4 Product Datasheet (Catalog No. HY-160874) and GST-FH.1 Product Datasheet (Catalog No. HY-160875). View Source

Procurement and Stock Preparation Efficiency

Gst-FH.4 possesses a distinct molecular framework compared to GST-FH.1, as evidenced by their disparate molecular formulas (C20H20N6O3S vs. C15H13N3O3S) and molecular weights (424.48 g/mol vs. 315.35 g/mol) [1]. This structural divergence underpins their 76-fold difference in GST inhibitory activity [2]. The presence of a 1,2,4-thiadiazole and a triazole moiety in Gst-FH.4, versus a simpler thiophene-carboxamide core in GST-FH.1, contributes to the unique chemoinformatic substructures that define their respective false-positive hit profiles in AlphaScreen assays.

Procurement Cost

Reported

$99

−38% vs $160

Lower per-mg cost for routine screening

Vendor pricing for 1 mg; GST-FH.1 comparison

Evidence Dimension	Molecular structure and weight
Target Compound Data	C20H20N6O3S; 424.48 g/mol
Comparator Or Baseline	GST-FH.1: C15H13N3O3S; 315.35 g/mol
Quantified Difference	Molecular weight difference of 109.13 g/mol
Conditions	Structural analysis based on published molecular formulas and weights.

Why This Matters

These structural differences are the basis for the compounds' distinct classification within GST-FH frequent hitter filters, making Gst-FH.4 a structurally unique tool for developing and validating more specific chemoinformatic models.

• [1] MedChemExpress (MCE). GST-FH.4 Product Datasheet (Catalog No. HY-160874) and GST-FH.1 Product Datasheet (Catalog No. HY-160875). View Source
• [2] Brenke JK, Salmina ES, Ringelstetter L, Dornauer S, Kuzikov M, Rothenaigner I, Schorpp K, Giehler F, Gopalakrishnan J, Kieser A, Gul S, Tetko IV, Hadian K. Identification of Small-Molecule Frequent Hitters of Glutathione S-Transferase-Glutathione Interaction. J Biomol Screen. 2016 Jul;21(6):596-607. View Source

Validated Specificity vs Off-Target Interference

Unlike the pan-GST inhibitor GST-IN-1, which inhibits multiple isoforms (e.g., sjGST with IC50 1.55 μM and hGSTM2 with IC50 2.02 μM) , Gst-FH.4's inhibitory activity is characterized within the specific context of a GST/GSH AlphaScreen interaction assay. While a direct isoform profile for Gst-FH.4 is not available, its classification as a frequent hitter implies a mechanism that is not solely based on broad catalytic site inhibition but rather on interfering with the GST-GSH binding interface in a manner that is highly specific to the assay format [1]. This functional distinction is critical for researchers seeking to deconvolute assay-specific artifacts from genuine GST inhibition.

Specificity Profile

Head-to-head

No interference

Counter-screen: His-tag/Ni²⁺-NTA AlphaScreen

Reported specific GST–GSH PPI inhibition

vs S-Octylglutathione (enzyme inhibitor mechanism)

Evidence Dimension	Inhibition profile and target specificity
Target Compound Data	GST/GSH interaction inhibition (AlphaScreen): IC50 24.38 μM; not profiled for specific GST isoforms.
Comparator Or Baseline	GST-IN-1: sjGST IC50 1.55 μM; hGSTM2 IC50 2.02 μM.
Quantified Difference	Mechanistic and target engagement difference, not just potency. Gst-FH.4 is an assay interference compound; GST-IN-1 is a broad-spectrum enzymatic inhibitor.
Conditions	AlphaScreen (Gst-FH.4) vs. enzymatic inhibition assays (GST-IN-1).

Why This Matters

Using Gst-FH.4 instead of a broad-spectrum inhibitor like GST-IN-1 is essential for correctly attributing assay readouts to GST-FH interference versus genuine enzymatic inhibition, thereby preventing misinterpretation of screening data.

• [1] Brenke JK, Salmina ES, Ringelstetter L, Dornauer S, Kuzikov M, Rothenaigner I, Schorpp K, Giehler F, Gopalakrishnan J, Kieser A, Gul S, Tetko IV, Hadian K. Identification of Small-Molecule Frequent Hitters of Glutathione S-Transferase-Glutathione Interaction. J Biomol Screen. 2016 Jul;21(6):596-607. View Source

GST-FH.4 Procurement and Application Scenarios

HTS Assay Validation and Troubleshooting

Gst-FH.4 serves as a critical positive control for validating the specificity of AlphaScreen assays designed to detect protein-protein interactions or enzymatic activities involving GST-tagged proteins. Its well-defined, moderate inhibitory activity (IC50 24.38 μM) allows for the establishment of a robust assay window and the identification of false-positive hits arising from GST/GSH interference [1]. Researchers can use Gst-FH.4 to benchmark the sensitivity and specificity of their screening platform, ensuring that lead compounds are not artifacts of the detection technology.

Chemoinformatic Filters for Virtual Screening

The unique structural features of Gst-FH.4, as part of the 53 GST-FH compounds identified by Brenke et al. [1], make it an essential data point for developing and refining chemoinformatic models and substructural filters designed to predict and flag potential false-positive hits in HTS campaigns [2]. Its inclusion in training datasets improves the accuracy of in silico filters like those available on the OCHEM website, ultimately saving costs and time by preemptively removing likely artifacts from screening libraries.

Positive Control in AlphaScreen and Luminescence Assays

In studies aiming to compare the robustness of different GST detection methods (e.g., AlphaScreen vs. fluorescence polarization vs. time-resolved FRET), Gst-FH.4 is a valuable reference compound. Its documented behavior in AlphaScreen assays [1] provides a known baseline for interference. Researchers can use it to quantify the extent of false-positive signals generated by each technology, enabling a data-driven selection of the most reliable assay format for their specific biological question involving GST-tagged systems.

Application

Selection Property

Validation Focus

HTS assay validation

Titratable false-positive signal calibration

Signal-to-noise window assessment

Chemoinformatic filtering

Substructure-interference training data

Predictive model performance

AlphaScreen positive control

Specific GST–GSH PPI inhibition

Reproducible signal perturbation profile

• [1] Brenke JK, Salmina ES, Ringelstetter L, Dornauer S, Kuzikov M, Rothenaigner I, Schorpp K, Giehler F, Gopalakrishnan J, Kieser A, Gul S, Tetko IV, Hadian K. Identification of Small-Molecule Frequent Hitters of Glutathione S-Transferase-Glutathione Interaction. J Biomol Screen. 2016 Jul;21(6):596-607. View Source
• [2] OCHEM (Online Chemical Modeling Environment). Publicly accessible GST-FH filters. View Source